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Compound of Interest

Compound Name: GSK547

Cat. No.: B607846 Get Quote

Essential Safety and Handling Guide for GSK547
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GSK547. Adherence to these procedures is vital for

ensuring personal safety and maintaining experimental integrity. GSK547 is a potent and highly

selective inhibitor of receptor-interacting serine/threonine protein kinase 1 (RIPK1) and should

be handled with care in a laboratory setting.[1][2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
The primary routes of exposure to GSK547 are inhalation of the powder, dermal contact, and

accidental ingestion. Therefore, a comprehensive personal protective equipment protocol is

mandatory. The following table summarizes the required PPE for handling GSK547.
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PPE Category Item Specifications Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade,

powder-free. The

outer glove cuff

should extend over

the gown sleeve.

Prevents skin

absorption. Double

gloving provides an

additional layer of

protection, and the

outer glove can be

immediately removed

if contaminated.[4][5]

Body Protection Disposable Gown

Solid-front, back-

closing, long-sleeved

gown made of a low-

permeability fabric.

Protects skin and

clothing from

contamination. Must

be discarded as

hazardous waste after

use.[4][6][7]

Eye & Face Protection
Safety Goggles &

Face Shield

ANSI Z87.1-compliant

safety goggles. A full

face shield should be

worn over goggles

when handling the

powder or solutions.

Protects against

splashes and

aerosolized particles

from entering the eyes

or face.[4][6]

Respiratory Protection
N95 Respirator (or

higher)

NIOSH-approved N95

or higher-rated

respirator.

Required when

handling the solid

compound outside of

a certified

containment system

(e.g., fume hood,

biological safety

cabinet) to prevent

inhalation.[4][7]
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Foot & Hair Protection Shoe & Hair Covers

Disposable, non-slip

shoe covers and a

hair bonnet.

Prevents the spread

of contamination

outside of the

immediate work area.

[4]

Operational Plan: Safe Handling and Preparation of
Stock Solutions
All handling of solid GSK547 and preparation of stock solutions should be performed in a

designated area, such as a chemical fume hood or a Class II Biosafety Cabinet, to minimize

inhalation exposure.

Storage and Stability:

Solid Powder: Store at -20°C for up to 3 years.[3]

In Solvent: Store at -80°C for up to 1 year.[3]

Preparation of Stock Solutions:

DMSO: Soluble at 125 mg/mL (315.35 mM). Sonication is recommended to aid dissolution.

[3]

In vivo Formulations: For a 4 mg/mL solution, a formulation of 10% DMSO, 40% PEG300,

5% Tween 80, and 45% Saline can be used; sonication is recommended.[3]

Always use fresh, anhydrous solvents, as moisture can affect the solubility and stability of the

compound.[8]

Disposal Plan: Decontamination and Waste
Management
All materials that come into contact with GSK547 are considered hazardous waste and must

be disposed of in accordance with institutional and local regulations.
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Waste Type Examples Containment Disposal Method

Solid Hazardous

Waste

Gloves, gown, shoe

covers, absorbent

liners, weigh boats,

pipette tips, empty

vials.

Designated, sealed,

and labeled

hazardous waste

container (e.g., yellow

chemotherapy waste

bin).[4]

High-temperature

incineration by a

certified hazardous

waste management

company.[4]

Liquid Hazardous

Waste

Unused or expired

stock solutions,

contaminated

solvents.

Labeled, leak-proof

hazardous liquid

waste container.[4]

Incineration by a

certified hazardous

waste management

company. DO NOT

pour down the drain.

[4]

Sharps Hazardous

Waste

Needles and syringes

used for in vivo

administration.

Puncture-proof,

labeled sharps

container designated

for hazardous waste.

[4]

Autoclaving followed

by incineration or as

per institutional

protocol for hazardous

sharps.[4]

Experimental Workflow for Handling GSK547
The following diagram outlines the procedural workflow for the safe handling of GSK547, from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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